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Compound of Interest

Compound Name: 6-Ureidohexanoic acid

CAS No.: 1468-42-4

Cat. No.: B073719

Get Quote

Introduction & Scientific Context
6-Ureidohexanoic acid (also known as N-carbamoyl-6-aminohexanoic acid or N-carbamoyl-ε-

aminocaproic acid) is a critical impurity and structural analog associated with the antifibrinolytic

drug Aminocaproic Acid (Amicar). Structurally, it represents the carbamoylation product of the

ε-amino group of 6-aminohexanoic acid.

In pharmaceutical development, this molecule serves two primary roles:

Impurity Reference Standard: It is a potential process-related impurity formed if urea or

cyanate species are present during the hydrolysis of caprolactam or in formulations

containing excipients that can generate isocyanic acid.

Metabolic Analog: It functions as a "homo-homocitrulline" analog, relevant in lysine

catabolism and urea cycle research.

This guide provides a robust, scalable laboratory protocol for synthesizing high-purity (>98%)

6-Ureidohexanoic acid standards, utilizing the classic Wöhler synthesis adaptation

(nucleophilic addition of an amine to a cyanate).
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Chemical Principle
The synthesis relies on the reaction between 6-Aminocaproic acid and Potassium Cyanate

(KCNO) in an aqueous medium. The reaction proceeds via the nucleophilic attack of the

unprotonated ε-amine on the electrophilic carbon of isocyanic acid (generated in situ or in

equilibrium with the cyanate ion).

Reaction Scheme:

Critical Control Points:

pH Sensitivity: The reaction requires the amine to be nucleophilic (unprotonated), yet

cyanate decomposes to

and

in highly acidic conditions. A controlled heating step in water (where the zwitterionic amino
acid provides a near-neutral buffering effect) is optimal.

Stoichiometry: A slight excess of cyanate (1.1–1.5 eq) drives the equilibrium forward.

Experimental Protocol
Reagents and Equipment

Precursor: 6-Aminocaproic acid (CAS 60-32-2), >99% purity.

Reagent: Potassium Cyanate (KCNO) or Sodium Cyanate (NaCNO).

Solvent: Deionized Water (Type I).

Acid: Hydrochloric Acid (concentrated and 6M).

Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, vacuum filtration setup,

lyophilizer (optional).

Synthesis Procedure
Step 1: Dissolution
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In a 250 mL round-bottom flask, dissolve 13.1 g (0.10 mol) of 6-Aminocaproic acid in 50 mL

of deionized water.

Ensure complete dissolution. The solution will be slightly acidic to neutral due to the

zwitterionic nature of the amino acid.

Step 2: Carbamoylation

Add 12.2 g (0.15 mol) of Potassium Cyanate (KCNO) to the solution.

Stir until dissolved.

Attach a reflux condenser and heat the mixture to 80°C for 3–4 hours.

Note: Do not boil vigorously; gentle heating is sufficient to drive the reaction without

promoting excessive cyanate hydrolysis.

Step 3: Isolation

Cool the reaction mixture to room temperature.

Slowly acidify the solution by dropwise addition of concentrated HCl to pH ~2.0.

Observation: Evolution of gas (

) may occur due to excess cyanate decomposition.

Precipitation: The product, 6-Ureidohexanoic acid, is less soluble than the starting amino

acid in acidic media and should begin to precipitate as a white solid upon cooling.

Chill the flask in an ice bath (0–4°C) for 2 hours to maximize yield.

Step 4: Purification

Filter the crude precipitate using a Büchner funnel.

Recrystallization:

Dissolve the crude solid in a minimum amount of boiling water (approx. 30–50 mL).
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Allow to cool slowly to room temperature, then refrigerate.

Collect the white crystalline needles by filtration.

Wash the crystals with ice-cold water (2 x 10 mL) to remove residual salts (KCl).

Dry the product in a vacuum oven at 50°C overnight or lyophilize.

Expected Yield: 60–75% (approx. 10–13 g). Appearance: White crystalline powder.

Analytical Characterization & Validation
To qualify the material as a Reference Standard, the following analytical data must be acquired.

HPLC Purity Method
Since the molecule lacks strong chromophores (only amide/carboxyl groups), detection at low

UV wavelengths (200–210 nm) or use of a refractive index/ELSD detector is required.

Parameter Condition

Column
C18 (e.g., Agilent Zorbax SB-C18), 4.6 x 150

mm, 5 µm

Mobile Phase A 10 mM Potassium Phosphate buffer, pH 2.5

Mobile Phase B Acetonitrile

Gradient

0% B (0-5 min)

30% B (15 min)

0% B (20 min)

Flow Rate 1.0 mL/min

Detection UV @ 205 nm

Retention Time
~4-6 min (elutes after the void volume, before

hydrophobic impurities)
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Mass Spectrometry (LC-MS)
Ionization: ESI Positive Mode.

Molecular Weight: 174.20 g/mol .[1]

Observed Ion:

m/z.

Fragment Ions: Loss of

(158.2) or loss of

(157.2) may be observed.[2][3]

NMR Spectroscopy ( H-NMR, D O)
1.30–1.45 (m, 2H,

-CH

)

1.50–1.65 (m, 4H,

-CH

)

2.25 (t, 2H,

-CH

, adjacent to COOH)

3.10 (t, 2H,

-CH

, adjacent to NH-CO)

Note: Amide/Urea protons (
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) will exchange with D

O and may not be visible unless DMSO-

is used.

Visualizations
Synthesis Reaction Scheme
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Caption: Reaction pathway for the carbamoylation of 6-Aminocaproic acid using Potassium

Cyanate.

Laboratory Workflow
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1. Dissolution
6-Aminocaproic Acid + Water

2. Reagent Addition
Add 1.5 eq KCNO

3. Reaction
Heat at 80°C for 3-4 hours

4. Acidification
Add HCl to pH 2.0

(Precipitation occurs)

5. Filtration
Isolate crude solid

6. Recrystallization
Dissolve in boiling water -> Cool

7. Final Isolation
Filter, Wash, Vacuum Dry

Quality Control
HPLC, MS, NMR

Click to download full resolution via product page

Caption: Step-by-step purification and isolation workflow for 6-Ureidohexanoic acid standards.

Storage and Stability
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Storage: Store in a tightly sealed container at 2–8°C or -20°C.

Hygroscopicity: Ureido compounds can be hygroscopic; store with desiccant.

Stability: Stable for >2 years if kept dry. Aqueous solutions should be prepared fresh as urea

derivatives can slowly hydrolyze back to the amine or cyclize under extreme pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-of-6-ureidohexanoic-acid-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b073719/docs#application-note-laboratory-preparation-of-6-ureidohexanoic-acid-standards
https://www.benchchem.com/product/b073719/docs#application-note-laboratory-preparation-of-6-ureidohexanoic-acid-standards
https://www.benchchem.com/product/b073719?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

